Cas no 532975-00-1 (N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,4-dimethylbenzamide)

• Product Name: N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,4-dimethylbenzamide
• CAS No: 532975-00-1
• MF: C₂₆H₂₇N₃O₃S
• MW: 461.575885057449
• CID: 5947587
• PubChem ID: 4276389
• Update Time: 2025-07-13

N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,4-dimethylbenzamide
• Benzamide, N-[2-[3-[[2-[(2-furanylmethyl)amino]-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-3,4-dimethyl-
• N-(2-(3-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-3,4-dimethylbenzamide
• AKOS024582971
• N-[2-[3-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3,4-dimethylbenzamide
• 532975-00-1
• N-(2-{3-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1H-indol-1-yl}ethyl)-3,4-dimethylbenzamide
• Oprea1_100768
• F0554-0664

• Inchi： 1S/C26H27N3O3S/c1-18-9-10-20(14-19(18)2)26(31)27-11-12-29-16-24(22-7-3-4-8-23(22)29)33-17-25(30)28-15-21-6-5-13-32-21/h3-10,13-14,16H,11-12,15,17H2,1-2H3,(H,27,31)(H,28,30)
• InChI Key： DAQGCWMOHTVEDV-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NCC2=CC=CO2)=O)=C1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 461.17731291g/mol
• Monoisotopic Mass: 461.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 724.8±60.0 °C(Predicted)
• pka: 14.07±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,4-dimethylbenzamide

Introduction to the Compound CAS No. 532975-00-1: N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,4-dimethylbenzamide

The compound CAS No. 532975-00-1, known as N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,4-dimethylbenzamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a furan moiety, a benzamide group, and a sulfanyl functional group. The combination of these structural elements makes it a unique candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the furan ring, a five-membered aromatic heterocycle, contributes to the molecule's stability and reactivity. This group is often associated with anti-inflammatory and antioxidant properties, making it a valuable component in pharmaceutical research. Additionally, the benzamide group is known for its ability to interact with various biological targets, such as enzymes and receptors, further enhancing the compound's potential in therapeutic applications.

The sulfanyl group (S-methyl) in the molecule plays a crucial role in modulating the compound's electronic properties and reactivity. This functional group is often involved in redox reactions and can influence the molecule's ability to act as a ligand or catalyst in chemical transformations. Recent advancements in sulfur chemistry have revealed that such groups can significantly impact the bioavailability and pharmacokinetics of drugs, making this compound an interesting subject for further investigation.

The indole moiety within the structure is another key feature of this compound. Indole derivatives are widely studied due to their diverse biological activities, including anticancer, antifungal, and neuroprotective effects. The substitution pattern on the indole ring can greatly influence its activity; in this case, the presence of both the furan and benzamide groups creates a highly functionalized indole derivative with potential for multitarget drug design.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of such a complex molecule requires precise control over reaction conditions and intermediates. Recent methodologies involving transition metal-catalyzed cross-coupling reactions have provided efficient pathways for assembling similar structures. These techniques not only enhance the yield but also improve the overall sustainability of synthetic processes.

The application of computational chemistry tools has further deepened our understanding of this compound's properties. Molecular modeling studies have revealed insights into its three-dimensional conformation, which is critical for predicting its interactions with biological systems. Such computational approaches are increasingly being integrated with experimental techniques to accelerate drug discovery efforts.

In conclusion, CAS No. 532975-00-1 stands out as a promising compound with diverse structural features that make it suitable for exploring new chemical frontiers. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover its potential, this compound is expected to contribute significantly to advancements in medicinal chemistry and related disciplines.